Cas no 5441-60-1 (N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride)

• Product Name: N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride
• CAS No: 5441-60-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.6381
• MDL: MFCD09971668
• CID: 377511
• PubChem ID: 12245578
• Update Time: 2025-05-22

N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-nitrophenyl)methanamine
• N-methyl-1-(2-nitrophenyl)methanamine,chloride
• N-methyl-N-(2-nitrobenzyl)amine hydrochloride
• n-methyl-1-(2-nitrophenyl)methanamine hydrochloride
• N-Methyl-2-nitrobenzylamine Hydrochloride
• methyl[(2-nitrophenyl)methyl]amine hydrochloride
• N-METHYL-2-NITROBENZYLAMINE HCLsalt
• N-methyl-1-(2-nitrophenyl)methanamine;hydrochloride
• N-Methyl-N-(2-nitrobenzyl)amine HCl
• NE14735
• SY096680
• AM806003
• Benzenemethanamine, N-methyl-2-nitro-, monohyd
• Benzenemethanamine, N-methyl-2-nitro-, monohydrochloride
• CS-0036735
• DS-002446
• Z361993844
• EN300-33545
• MFCD09971668
• AKOS024462784
• 5441-60-1
• n-methyl-1-(2-nitrophenyl)methanaminehydrochloride
• SB77809
• AS-70214
• N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride

• MDL： MFCD09971668
• Inchi： 1S/C8H10N2O2.ClH/c1-9-6-7-4-2-3-5-8(7)10(11)12;/h2-5,9H,6H2,1H3;1H
• InChI Key： NCDRLRZMVFXZPA-UHFFFAOYSA-N
• SMILES： Cl[H].[O-][N+](C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Experimental Properties

• Melting Point: 175-176 ºC
• PSA: 55.17

Additional information on N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride

Comprehensive Overview of N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride (CAS No. 5441-60-1)

N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride (CAS No. 5441-60-1) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its nitrobenzyl and methylamine functional groups, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers often refer to it by its abbreviated name, N-Methyl-2-nitrobenzylamine HCl, which simplifies communication in academic and industrial settings.

The molecular structure of N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride features a nitro group attached to a benzyl ring, which enhances its reactivity in nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and biologically active compounds. Recent studies highlight its role in the design of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions.

In the context of green chemistry, CAS No. 5441-60-1 has been explored for its potential in sustainable synthesis routes. With increasing environmental concerns, researchers are investigating eco-friendly methods to produce this compound, such as catalytic hydrogenation and solvent-free reactions. These advancements address the rising interest in sustainable chemical processes and reduced carbon footprint in industrial applications.

Another area of interest is the compound's utility in material science. Its nitro-aromatic structure contributes to the development of advanced polymers and functional materials. For instance, it has been incorporated into photo-responsive materials, which are pivotal in smart coatings and optical devices. This aligns with the trending focus on smart materials and nanotechnology in modern research.

From a commercial perspective, N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride is available in high purity grades, catering to the stringent requirements of pharmaceutical GMP and laboratory research. Suppliers often emphasize its batch-to-batch consistency and regulatory compliance, which are critical for end-users in drug discovery and academic studies. The compound's MSDS and analytical data are readily accessible, ensuring transparency and safety in handling.

Frequently asked questions about CAS No. 5441-60-1 include its solubility profile, storage conditions, and compatibility with other reagents. These queries reflect the practical challenges faced by chemists and formulators. For example, the compound is typically soluble in polar solvents like water and methanol but exhibits limited solubility in non-polar solvents. Proper storage in cool, dry environments is recommended to maintain stability.

In summary, N-Methyl-N-(2-nitrobenzyl)amine Hydrochloride (CAS No. 5441-60-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability to green chemistry principles make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a cornerstone in the advancement of specialty chemicals and high-value intermediates.